Cas no 1116136-19-6 (tert-Butyl (2,3-dihydrobenzo[b][1,4]dioxin-5-yl)carbamate)

Tert-Butyl (2,3-dihydrobenzo[b][1,4]dioxin-5-yl)carbamate is a carbamate-protected amine derivative featuring a 1,4-benzodioxane scaffold. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The tert-butyloxycarbonyl (Boc) group provides stability and selective deprotection under mild acidic conditions, enabling controlled functionalization of the amine moiety. Its rigid benzodioxane structure contributes to steric and electronic modulation, making it valuable in the design of bioactive molecules. The compound is characterized by high purity and consistent performance, ensuring reliability in complex synthetic pathways. Its compatibility with a range of reaction conditions underscores its utility in medicinal chemistry and material science applications.
tert-Butyl (2,3-dihydrobenzo[b][1,4]dioxin-5-yl)carbamate structure
1116136-19-6 structure
Product Name:tert-Butyl (2,3-dihydrobenzo[b][1,4]dioxin-5-yl)carbamate
CAS No:1116136-19-6
MF:C13H17NO4
MW:251.278383970261
CID:1040207
PubChem ID:57613616
Update Time:2025-10-08

tert-Butyl (2,3-dihydrobenzo[b][1,4]dioxin-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (2,3-dihydrobenzo[b][1,4]dioxin-5-yl)carbamate
    • MFCD23135266
    • DB-352720
    • tert-Butyl(2,3-dihydrobenzo[b][1,4]dioxin-5-yl)carbamate
    • (2,3-Dihydro-benzo[1,4]dioxin-5-yl)-carbamic acid t-butyl ester
    • tert-Butyl 2,3-dihydro-1,4-benzodioxin-5-ylcarbamate
    • DTXSID00727321
    • SCHEMBL7949833
    • 1116136-19-6
    • A894709
    • tert-butyl N-(2,3-dihydro-1,4-benzodioxin-5-yl)carbamate
    • MDL: MFCD23135266
    • Inchi: 1S/C13H17NO4/c1-13(2,3)18-12(15)14-9-5-4-6-10-11(9)17-8-7-16-10/h4-6H,7-8H2,1-3H3,(H,14,15)
    • InChI Key: WXPCCYXDFJMECV-UHFFFAOYSA-N
    • SMILES: O(C(NC1=CC=CC2=C1OCCO2)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 251.11575802g/mol
  • Monoisotopic Mass: 251.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 56.8Ų

tert-Butyl (2,3-dihydrobenzo[b][1,4]dioxin-5-yl)carbamate Pricemore >>

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abcr
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(2,3-Dihydro-benzo[1,4]dioxin-5-yl)-carbamic acid t-butyl ester, 95%; .
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